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Compound of Interest

Compound Name: 2-Methoxypropanoic acid

Cat. No.: B1208107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

2-Methoxypropanoic acid, a valuable building block in organic synthesis and pharmaceutical

development, requires careful handling due to its potential hazards. This technical guide

provides a comprehensive overview of its safety profile, handling precautions, and emergency

procedures to ensure a safe laboratory environment. While specific quantitative toxicological

data such as LD50 values are not readily available in public literature, the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a clear framework for its

hazardous properties.

Core Safety and Hazard Information
2-Methoxypropanoic acid is classified as harmful if swallowed and can cause skin and eye

irritation, as well as respiratory irritation.[1][2] Adherence to proper safety protocols is therefore

essential to minimize risk.

GHS Classification and Physical Properties
The following table summarizes the key hazard classifications and physical characteristics of 2-
Methoxypropanoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1208107?utm_src=pdf-interest
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypropanoic-acid
https://www.echemi.com/products/pid_Seven36555-2-methoxypropionicacid.html
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source(s)

GHS Pictogram [1]

Signal Word Warning [1][2]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

Precautionary Statements

P261, P264, P270, P271,

P280, P301+P312,

P302+P352, P304+P340,

P305+P351+P338, P312,

P321, P330, P332+P313,

P337+P313, P362,

P403+P233, P405, P501

[2]

Molecular Formula C₄H₈O₃ [1]

Molecular Weight 104.11 g/mol [2]

Density 1.0915 g/cm³ @ 20 °C [2]

Boiling Point 105-108 °C @ 25 Torr [2]

Flash Point 87.1 ± 13.3 °C [2]

Handling and Storage Protocols
To mitigate the risks associated with 2-Methoxypropanoic acid, the following handling and

storage procedures should be strictly followed:

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypropanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypropanoic-acid
https://www.echemi.com/products/pid_Seven36555-2-methoxypropionicacid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypropanoic-acid
https://www.echemi.com/products/pid_Seven36555-2-methoxypropionicacid.html
https://www.echemi.com/products/pid_Seven36555-2-methoxypropionicacid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypropanoic-acid
https://www.echemi.com/products/pid_Seven36555-2-methoxypropionicacid.html
https://www.echemi.com/products/pid_Seven36555-2-methoxypropionicacid.html
https://www.echemi.com/products/pid_Seven36555-2-methoxypropionicacid.html
https://www.echemi.com/products/pid_Seven36555-2-methoxypropionicacid.html
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).

Body Protection: Wear a lab coat and closed-toe shoes.

Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after

handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.

Emergency Procedures: Spill Response Workflow
A prompt and appropriate response to a spill is crucial to prevent harm to personnel and the

environment. The following workflow outlines the steps for handling a 2-Methoxypropanoic
acid spill.
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Initial Response

Containment & Neutralization

Cleanup & Disposal

Evacuate Immediate Area
& Alert Others

Assess the Spill
(Size & Location)

If safe to do so

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
with Absorbent Material

Neutralize with a Weak Base
(e.g., Sodium Bicarbonate)

Check pH with Litmus Paper
(Target: Neutral)

If not neutral

Absorb Neutralized Residue

Once neutral

Collect Waste in a
Labeled, Sealable Container

Decontaminate Spill Area
with Soap & Water

Dispose of Waste according to
Institutional Protocols

Click to download full resolution via product page

Caption: Workflow for handling a 2-Methoxypropanoic acid spill.
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Toxicological Information: A Note on Data Gaps
While the GHS classification indicates potential for acute oral toxicity, specific LD50 (median

lethal dose) values for 2-Methoxypropanoic acid are not readily found in publicly available

toxicological databases.[1] Much of the available literature focuses on its metabolite, 2-

methoxypropanol-1. For instance, a prenatal developmental toxicity study in rabbits on 2-

methoxypropionic acid, a closely related compound, identified a No-Observed-Adverse-Effect

Level (NOAEL) for developmental toxicity at 26 mg/kg body weight/day.[3] However, direct

extrapolation of this data to 2-Methoxypropanoic acid should be done with caution. In the

absence of specific toxicity data, a conservative approach to handling, assuming a moderate

level of toxicity as indicated by the "Harmful if swallowed" classification, is prudent.

Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a comprehensive risk assessment conducted by qualified professionals. Always

consult the specific Safety Data Sheet (SDS) provided by the supplier and adhere to all

institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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